Hexylamine
Hexylamine
Hexylamine appears as a water-white liquid with an amine-like odor. Less dense than water and poorly soluble in water. Hence floats on water. May be toxic by inhalation, ingestion or skin absorption.
Hexylamine, also known as mono-N-hexylamine or 1-aminohexane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Hexylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, hexylamine is primarily located in the cytoplasm. Hexylamine has an ammoniacal, fishy, and musty taste.
1-hexanamine is a 6-carbon primary aliphatic amine. It has a role as a metabolite.
Hexylamine, also known as mono-N-hexylamine or 1-aminohexane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Hexylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, hexylamine is primarily located in the cytoplasm. Hexylamine has an ammoniacal, fishy, and musty taste.
1-hexanamine is a 6-carbon primary aliphatic amine. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
111-26-2
VCID:
VC21018997
InChI:
InChI=1S/C6H15N/c1-2-3-4-5-6-7/h2-7H2,1H3
SMILES:
CCCCCCN
Molecular Formula:
C6H15N
CH3(CH2)5NH2
C6H15N
CH3(CH2)5NH2
C6H15N
Molecular Weight:
101.19 g/mol
Hexylamine
CAS No.: 111-26-2
Main Products
Cat. No.: VC21018997
Molecular Formula: C6H15N
CH3(CH2)5NH2
C6H15N
Molecular Weight: 101.19 g/mol
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| Description | Hexylamine appears as a water-white liquid with an amine-like odor. Less dense than water and poorly soluble in water. Hence floats on water. May be toxic by inhalation, ingestion or skin absorption. Hexylamine, also known as mono-N-hexylamine or 1-aminohexane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Hexylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, hexylamine is primarily located in the cytoplasm. Hexylamine has an ammoniacal, fishy, and musty taste. 1-hexanamine is a 6-carbon primary aliphatic amine. It has a role as a metabolite. |
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| CAS No. | 111-26-2 |
| Molecular Formula | C6H15N CH3(CH2)5NH2 C6H15N |
| Molecular Weight | 101.19 g/mol |
| IUPAC Name | hexan-1-amine |
| Standard InChI | InChI=1S/C6H15N/c1-2-3-4-5-6-7/h2-7H2,1H3 |
| Standard InChI Key | BMVXCPBXGZKUPN-UHFFFAOYSA-N |
| SMILES | CCCCCCN |
| Canonical SMILES | CCCCCCN |
| Boiling Point | 132.8 °C 132 °C 131-132 °C |
| Colorform | Water-white liquid Colorless liquid |
| Flash Point | 85 °F (NFPA, 2010) 85 °F (29 °C) (Open cup) 27 °C (81 °F) (Closed cup) 29 °C o.c. |
| Melting Point | -22.9 °C -21 °C -22.9°C |
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